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Cat. No.: B1205511 Get Quote

An In-depth Technical Guide to 1,1'-Biphenyl-4-yl-
boronic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1'-Biphenyl-4-yl-boronic acid, also known as 4-biphenylboronic acid, is a versatile organic

compound widely utilized in modern synthetic chemistry. As a key building block, its primary

application lies in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction to form

carbon-carbon bonds, particularly for synthesizing complex biaryl structures.[1][2] These

structural motifs are prevalent in pharmaceuticals, agrochemicals, and advanced materials.[3]

This guide provides a comprehensive overview of its physical and chemical properties, detailed

experimental protocols, and safety information.

Physical and Chemical Properties
1,1'-Biphenyl-4-yl-boronic acid is a white to off-white crystalline solid. It is stable under

standard laboratory conditions but should be handled with care due to its irritant properties.[4]

Key quantitative data are summarized below.

Table 1: Physicochemical Properties of 1,1'-Biphenyl-4-
yl-boronic Acid
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Property Value Reference

IUPAC Name (4-phenylphenyl)boronic acid [4]

CAS Number 5122-94-1 [4][5]

Molecular Formula C₁₂H₁₁BO₂ [4]

Molecular Weight 198.03 g/mol [4][5]

Appearance
White to off-white crystalline

powder/solid
[4]

Melting Point 232-245 °C (lit.) [5][6][7]

Solubility
Low solubility in water. Soluble

in many organic solvents.
[8]

pKa
~9.3 (Similar to other

arylboronic acids)
[8]

InChI Key
XPEIJWZLPWNNOK-

UHFFFAOYSA-N
[4][5]

SMILES OB(O)c1ccc(cc1)-c2ccccc2 [5][6]

Table 2: Spectral Data Predictions
Spectrum Type Predicted Data Reference

¹H NMR

(DMSO-d6, 300MHz) δ 8.08

(br, 2H), 7.87-7.89 (d, 2H),

7.68-7.70 (d, 2H), 7.62-7.65 (d,

2H), 7.45-7.50 (t, 2H), 7.35-

7.39 (t, 1H)

[7]

Experimental Protocols
The primary utility of 1,1'-Biphenyl-4-yl-boronic acid is in the Suzuki-Miyaura cross-coupling

reaction. Below is a general, representative protocol for its use.
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General Protocol for Suzuki-Miyaura Cross-Coupling
This protocol outlines the coupling of an aryl halide with 1,1'-Biphenyl-4-yl-boronic acid.

Conditions such as catalyst, base, and solvent may require optimization for specific substrates.

[9]

Materials:

Aryl halide (e.g., aryl bromide or iodide) (1.0 mmol)

1,1'-Biphenyl-4-yl-boronic acid (1.2-1.5 mmol)

Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (2-5 mol%)

Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0-3.0 mmol)

Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF) (5-10 mL)

Inert gas (Argon or Nitrogen)

Standard, flame-dried glassware (e.g., Schlenk flask, reflux condenser)

Procedure:

Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the

aryl halide (1.0 mmol), 1,1'-Biphenyl-4-yl-boronic acid (1.2 mmol), and the base (2.0

mmol).[3][9]

Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas. Repeat this

cycle three times to ensure an oxygen-free environment.[9]

Reagent Addition: Under a positive pressure of inert gas, add the palladium catalyst and the

anhydrous solvent via syringe.[3]

Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and stir

vigorously.[3][9] Monitor the reaction's progress using an appropriate analytical technique

such as Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry

(GC-MS).[9]
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Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute it with

an organic solvent like ethyl acetate and wash sequentially with water and brine.[3][9]

Purification: Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter,

and concentrate the solvent under reduced pressure. The resulting crude product can be

purified by column chromatography on silica gel to yield the desired biaryl compound.[9]

Reaction Mechanism and Logic
The Suzuki-Miyaura coupling is a powerful C-C bond-forming reaction that proceeds via a

catalytic cycle involving a palladium complex. The generally accepted mechanism involves

three key steps: oxidative addition, transmetalation, and reductive elimination.[2][10][11]

Pd(0)L₂
(Active Catalyst)

Oxidative Addition

Reactants:
Aryl Halide (Ar-X)

Boronic Acid (Ar'-B(OH)₂)

Ar-X

Transmetalation
Ar'-B(OH)₂

Base
(e.g., K₂CO₃)

Activates
Boronic Acid

Ar-Pd(II)L₂-X

Ar-Pd(II)L₂-Ar'

Reductive Elimination

Regenerates
Catalyst

Product
(Ar-Ar')
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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Safety and Handling
1,1'-Biphenyl-4-yl-boronic acid is classified as an irritant. It is crucial to handle the compound

in a well-ventilated area, preferably a fume hood.

Hazard Statements:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Precautionary Measures:

P261: Avoid breathing dust.[4]

P280: Wear protective gloves, eye protection, and face protection.[4]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Personal Protective Equipment (PPE): Always use appropriate PPE, including safety goggles

(eyeshields), chemical-resistant gloves, and a lab coat. For handling larger quantities, a dust

mask (type N95) is recommended.[5][6]

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials. The compound is a combustible solid.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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